2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde is an organic compound with the molecular formula C₈H₆Br₂O₃ and CAS number 2973-75-3. Several studies have reported methods for its synthesis, often involving the bromination of various starting materials such as vanillin or its derivatives [, ]. Characterization of the synthesized compound typically involves techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis [, ].
Research suggests that 2,3-Dibromo-4-hydroxy-5-methoxybenzaldehyde may possess various biological activities, making it a potential candidate for further investigation in drug discovery. Studies have reported: